Cas no 1798037-11-2 (N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide)

• Product Name: N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide
• CAS No: 1798037-11-2
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5878985
• PubChem ID: 71809622
• Update Time: 2025-05-30

N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide
• F6442-5119
• 1798037-11-2
• N-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]PYRIDINE-3-SULFONAMIDE
• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)pyridine-3-sulfonamide
• AKOS024565168

• Inchi： 1S/C16H19N3O3S/c1-22-15-8-10-19(12-15)14-6-4-13(5-7-14)18-23(20,21)16-3-2-9-17-11-16/h2-7,9,11,15,18H,8,10,12H2,1H3
• InChI Key： YKEHUBQJZNXCAS-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC1C=CC(=CC=1)N1CCC(C1)OC)(=O)=O

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.9Ų

Additional information on N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide

Introduction to N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide (CAS No. 1798037-11-2)

N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1798037-11-2, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, combining a pyridine core with a methoxypyrrolidine moiety and a sulfonamide group, make it an intriguing candidate for further investigation.

The molecular structure of N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide is characterized by its high degree of functionalization. The presence of the pyridine ring provides a stable aromatic backbone, while the methoxypyrrolidine substituent introduces a polar, hydrogen-bonding capable group. This combination is particularly advantageous in drug design, as it can enhance binding affinity and selectivity to biological targets. The sulfonamide group further contributes to the compound's solubility and bioavailability, making it a promising candidate for oral administration.

In recent years, there has been a growing interest in the development of small molecules that modulate protein-protein interactions (PPIs). N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide has been identified as a potential inhibitor of certain PPIs, which are known to be involved in various disease pathways. Specifically, studies have suggested that this compound may interact with protein kinase A (PKA) and other kinases, potentially leading to therapeutic benefits in conditions such as cancer and inflammatory diseases.

One of the most compelling aspects of N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide is its potential to serve as a scaffold for further drug development. The structural flexibility of the compound allows for modifications that can fine-tune its pharmacological properties. For instance, researchers have explored derivatives of this molecule that exhibit enhanced potency and selectivity against specific targets. These findings highlight the compound's utility as a starting point for generating novel therapeutic agents.

The synthesis of N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyridine core, followed by functionalization with the methoxypyrrolidine group and the sulfonamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods are essential for producing enough material for preclinical and clinical studies.

Preclinical studies have provided valuable insights into the pharmacological profile of N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide. In vitro assays have demonstrated its ability to inhibit protein kinase A (PKA) with high selectivity, suggesting that it may be effective in treating conditions associated with aberrant PKA activity. Additionally, animal models have shown promising results regarding its safety and efficacy. These findings support further development of this compound into a clinical candidate.

The potential applications of N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide are broad and span multiple therapeutic areas. In oncology, for example, this compound has shown promise in preclinical models as an inhibitor of tyrosine kinases that are overexpressed in certain cancers. Its ability to modulate PPIs also makes it relevant in the treatment of inflammatory diseases, where dysregulated PPIs play a significant role. Furthermore, its structural features suggest potential utility in neurodegenerative disorders, where protein misfolding and aggregation are key pathological features.

The development of N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide exemplifies the importance of interdisciplinary collaboration in drug discovery. The integration of computational chemistry, medicinal chemistry, and biological assays has been crucial in understanding its mechanism of action and optimizing its pharmacological properties. This holistic approach ensures that compounds like this one are not only effective but also safe for clinical use.

Looking ahead, the future prospects for N-4-(3-methoxypyrrolidin-1-yl)phenylpyridine-3-sulfonamide are bright. Ongoing research aims to further refine its chemical structure to enhance its therapeutic index and reduce potential side effects. Additionally, exploring new synthetic routes could improve scalability and cost-effectiveness for large-scale production. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.